4-Isothiocyanato-3,5-dimethyl-1-(2-methyl-benzyl)-1H-pyrazole

• IUPAC Name: 4-isothiocyanato-3,5-dimethyl-1-[(2-methylphenyl)methyl]pyrazole
• InChI: InChI=1S/C14H15N3S/c1-10-6-4-5-7-13(10)8-17-12(3)14(15-9-18)11(2)16-17/h4-7H,8H2,1-3H3
• InChI Key: ZJBFQDUNRKJWKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C(=C(C(=N2)C)N=C=S)C
• Molecular Formula: C14H15N3S
• Molecular Weight: 257.36 g/mol

Description

4-Isothiocyanato-3,5-dimethyl-1-(2-methyl-benzyl)-1H-pyrazole, also known as IMD-0354, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of selective inhibitors of nuclear factor kappa B (NF-κB) activation and has been shown to have anti-inflammatory and anti-cancer properties.

Scientific Research Applications

Corrosion Inhibition

4-Isothiocyanato-3,5-dimethyl-1-(2-methyl-benzyl)-1H-pyrazole and similar compounds have been explored for their potential as corrosion inhibitors. A density functional theory (DFT) study on bipyrazolic-type organic compounds, including similar derivatives, has indicated their effectiveness in inhibiting corrosion. This efficiency is related to parameters like energy gap, electronegativity, and electron transfer (Wang et al., 2006).

Anticancer Activity

Research on pyrazole derivatives, including compounds structurally similar to 4-Isothiocyanato-3,5-dimethyl-1-(2-methyl-benzyl)-1H-pyrazole, has demonstrated promising anticancer properties. A study focusing on the synthesis and evaluation of pyrazole derivatives reported significant anticancer activity against Ehrlich ascites carcinoma cells (El-Gaby et al., 2017).

Antibacterial and Antifungal Activities

The antimicrobial potential of pyrazole derivatives, including those structurally related to 4-Isothiocyanato-3,5-dimethyl-1-(2-methyl-benzyl)-1H-pyrazole, has been explored. A study synthesized and evaluated the antibacterial, antifungal, and larvicidal activities of various pyrazole/pyridine-based compounds, revealing significant antibacterial and antifungal properties (Mondal et al., 2017).

Polymer Chemistry Applications

In the field of polymer chemistry, pyrazole derivatives similar to 4-Isothiocyanato-3,5-dimethyl-1-(2-methyl-benzyl)-1H-pyrazole have been used as RAFT (Reversible Addition-Fragmentation chain Transfer) agents. These compounds have demonstrated versatility in controlling polymerization of various monomers, indicating their utility in synthesizing diverse polymer structures (Gardiner et al., 2016).

Nanocrystal Synthesis

Pyrazole derivatives, including compounds similar to the one , have been employed in the growth of nanocrystals. These compounds have been used as precursors for synthesizing CdS nanocrystals, demonstrating potential in the field of nanotechnology and materials science (Mondal et al., 2015).